4-oxo-N-[2-(thiophene-2-carbonylamino)ethyl]-1H-quinazoline-2-carboxamide

• Molecular Formula: C16H14N4O3S
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 4-oxo-N-[2-(thiophene-2-carbonylamino)ethyl]-1H-quinazoline-2-carboxamide
• InChI: InChI=1S/C16H14N4O3S/c21-14-10-4-1-2-5-11(10)19-13(20-14)16(23)18-8-7-17-15(22)12-6-3-9-24-12/h1-6,9H,7-8H2,(H,17,22)(H,18,23)(H,19,20,21)
• InChI Key: SUJIKTCTKVOBRJ-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=O)N=C(N2)C(=O)NCCNC(=O)C3=CC=CS3

Description

4-oxo-N-[2-(thiophene-2-carbonylamino)ethyl]-1H-quinazoline-2-carboxamide is a chemical compound that belongs to the class of quinazoline derivatives. This compound has gained significant attention in scientific research due to its potential applications in the field of medicine. In

Mechanism of Action

The mechanism of action of 4-oxo-N-[2-(thiophene-2-carbonylamino)ethyl]-1H-quinazoline-2-carboxamide involves the inhibition of various enzymes and pathways involved in cancer cell growth and inflammation. It has been found to inhibit the activity of COX-2, an enzyme that plays a crucial role in the development of inflammation. Additionally, it has been shown to inhibit the activity of various kinases involved in cancer cell growth, such as EGFR and VEGFR.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-oxo-N-[2-(thiophene-2-carbonylamino)ethyl]-1H-quinazoline-2-carboxamide have been extensively studied. It has been found to exhibit anti-cancer properties by inducing apoptosis in cancer cells. Additionally, it has been shown to reduce inflammation by inhibiting the production of various inflammatory mediators such as cytokines and prostaglandins.

Advantages and Limitations for Lab Experiments

The advantages of using 4-oxo-N-[2-(thiophene-2-carbonylamino)ethyl]-1H-quinazoline-2-carboxamide in lab experiments include its potent anti-cancer and anti-inflammatory properties. However, its limitations include its potential toxicity and the need for further research to determine its optimal dosage and administration.

Future Directions

There are several future directions for the research on 4-oxo-N-[2-(thiophene-2-carbonylamino)ethyl]-1H-quinazoline-2-carboxamide. These include:
1. Further studies on the optimal dosage and administration of the compound in order to minimize potential toxicity.
2. Investigation of the compound's potential applications in the treatment of other diseases such as cardiovascular diseases and neurological disorders.
3. Development of new derivatives of the compound with improved pharmacological properties.
4. Studies on the compound's potential interactions with other drugs and its effects on drug metabolism.
5. Investigation of the compound's mechanism of action at the molecular level to better understand its anti-cancer and anti-inflammatory properties.
Conclusion
4-oxo-N-[2-(thiophene-2-carbonylamino)ethyl]-1H-quinazoline-2-carboxamide is a promising compound with potential applications in the field of medicine. Its anti-cancer and anti-inflammatory properties make it a potential candidate for the treatment of various diseases. However, further research is needed to fully understand its pharmacological properties and potential toxicity.

Synthesis Methods

The synthesis of 4-oxo-N-[2-(thiophene-2-carbonylamino)ethyl]-1H-quinazoline-2-carboxamide involves the reaction between 2-aminobenzamide and 2-thiophenecarboxylic acid. The reaction is carried out in the presence of acetic anhydride and pyridine, which act as catalysts. The final product is obtained by crystallization and purification using a solvent such as ethanol.

Scientific Research Applications

4-oxo-N-[2-(thiophene-2-carbonylamino)ethyl]-1H-quinazoline-2-carboxamide has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit anti-cancer properties by inhibiting the growth of cancer cells. Additionally, it has been shown to possess anti-inflammatory and anti-oxidant activities, making it a potential candidate for the treatment of various inflammatory diseases.